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Compound of Interest

Compound Name: 2-Nitroresorcinol

Cat. No.: B108372 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

requirements, and operational procedures for the handling and disposal of 2-Nitroresorcinol
(CAS No. 601-89-8). It is intended for laboratory professionals to ensure safe and compliant

use of this chemical.

Hazard Identification and Classification
2-Nitroresorcinol is classified as a hazardous substance. Understanding its specific dangers

is the first step in safe handling. The compound poses several risks:

Acute Toxicity (Category 4): Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3][4]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2][3][4]

Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[1][2][3][4]

Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory

irritation.[1][2][3]

Hazard Summary Table:
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Hazard
Classification

GHS Category Signal Word Hazard Statement

Acute Toxicity
(Oral, Dermal,
Inhalation)

Category 4 Warning

H302+H312+H332:
Harmful if
swallowed, in
contact with skin
or if inhaled.[5]

Skin Irritation Category 2 Warning
H315: Causes skin

irritation.[2][4][5]

Eye Irritation Category 2 Warning
H319: Causes serious

eye irritation.[2][4][5]

| Specific Target Organ Toxicity | Category 3 | Warning | H335: May cause respiratory irritation.

[2][5] |

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. All PPE should be selected

based on a thorough risk assessment of the specific procedures being performed.

Required PPE for Handling 2-Nitroresorcinol:

Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-
shields conforming to
OSHA's 29 CFR 1910.133
or European Standard
EN166.[1][2]

Protects against splashes
and dust, preventing
serious eye irritation.[1][2]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

clothing to prevent skin

exposure.[1][2]

Prevents skin contact, which

can be harmful and cause

irritation.[1][2]
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| Respiratory Protection | A NIOSH/MSHA or European Standard EN 136 approved respirator

(e.g., N95 dust mask) is required if dust formation is likely or ventilation is inadequate.[5][6] |

Protects against inhalation of harmful dust, which can cause respiratory irritation.[1][2][3] |

Operational and Handling Plan
Follow these procedural steps to ensure the safe handling of 2-Nitroresorcinol from receipt to

disposal.

Ventilation: Always handle 2-Nitroresorcinol in a well-ventilated area.[1][2] Use a chemical

fume hood or provide appropriate exhaust ventilation where dust is formed.[2]

Safety Stations: Ensure that eyewash stations and safety showers are close to the

workstation location.[3]

Read the SDS: Before starting any work, thoroughly read and understand the Safety Data

Sheet (SDS).

Don PPE: Put on all required personal protective equipment as specified in the table above.

Avoid Contact: Do not get the chemical in eyes, on skin, or on clothing.[1][3]

Prevent Dust and Aerosols: Avoid the formation of dust and aerosols during handling.[2]

Avoid Ingestion: Do not eat, drink, or smoke when using this product.[1][2] Wash hands and

any exposed skin thoroughly after handling.[1][2]

Store in a cool, dry, and well-ventilated place.[2][7]

Keep the container tightly closed to prevent contamination and moisture absorption.[1][2][7]

Store locked up and away from incompatible materials such as oxidizing agents.[1][2]

Emergency and Disposal Plan
Accidents can happen. Being prepared with a clear plan for spills, exposure, and disposal is

critical.
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General Advice: If symptoms persist, call a physician. Ensure medical personnel are aware

of the material involved.[3]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1][3]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation occurs or you feel unwell, get medical advice.[1][2] Contaminated clothing should be

removed and washed before reuse.[2]

Inhalation: Remove the person to fresh air. If breathing is difficult, give artificial respiration.

Get medical attention if symptoms occur.[2][3]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Call a poison center

or doctor if you feel unwell.[2][3]

Evacuate: Evacuate personnel to safe areas.[2]

Ventilate: Ensure adequate ventilation.

Contain Spill: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.[2]

Clean-Up: Use personal protective equipment.[2] Sweep up the spilled solid and shovel it

into suitable, closed containers for disposal.[1][2] Avoid creating dust.[1][2]

Disposal of 2-Nitroresorcinol and its container must be done through an approved waste

disposal plant.[1][2]

Follow all local, regional, national, and international regulations for chemical waste disposal.

Physical and Chemical Properties
While no specific experimental protocols for PPE were cited in the search results, the physical

properties of the chemical inform the necessary handling precautions.
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Property Value

CAS Number 601-89-8[1][5]

Molecular Formula C₆H₅NO₄[3]

Molecular Weight 155.11 g/mol [5]

Appearance Yellow crystalline powder[7]

Melting Point 81-83 °C[5]

Autoignition Temperature 800 °F (426.7 °C)[5]

Chemical Handling Workflow
The following diagram illustrates the logical workflow for safely handling 2-Nitroresorcinol.
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Preparation Phase

Handling Phase

Post-Handling Phase

Contingency

1. Risk Assessment
(Review SDS)

2. Gather Required PPE
(Gloves, Goggles, etc.)

3. Prepare Work Area
(Fume Hood, Spill Kit)

4. Handle Chemical
(Avoid Dust/Contact)

5. Decontaminate
(Clean Area, Wash Hands)

6. Store Securely
(Tightly Closed, Cool Place)

7. Dispose of Waste
(Approved Plant)

Emergency Response
(Spill / Exposure)

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Nitroresorcinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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